1-(3-Methoxyphenyl)-3-[[3-(4-nitro-1-pyrazolyl)-1-oxopropyl]amino]thiourea

• Molecular Formula: C14H16N6O4S
• Molecular Weight: 364.38g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-3-[3-(4-nitropyrazol-1-yl)propanoylamino]thiourea
• InChI: InChI=1S/C14H16N6O4S/c1-24-12-4-2-3-10(7-12)16-14(25)18-17-13(21)5-6-19-9-11(8-15-19)20(22)23/h2-4,7-9H,5-6H2,1H3,(H,17,21)(H2,16,18,25)
• InChI Key: PGKLNIRBCLXTFX-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)NC(=S)NNC(=O)CCN2C=C(C=N2)[N+](=O)[O-]

Description

1-(3-methoxyphenyl)-3-[[3-(4-nitro-1-pyrazolyl)-1-oxopropyl]amino]thiourea is a member of methoxybenzenes and a substituted aniline.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Molecular Docking : A compound closely related to the one , "1-(4-methoxyphenyl)-3-(pyridine-3-ylmethyl)thiourea," was synthesized and structurally elucidated using various spectroscopic methods. It showed binding affinity to B-DNA and exhibited cytotoxicity against MCF-7 cell line, demonstrating potential biological applications (Mushtaque et al., 2016).

• Characterization of Benzoylthiourea Derivatives : Research on substituted benzoylthiourea derivatives, including molecular structure elucidation through various spectroscopic techniques, has been conducted. These studies help in understanding the chemical properties and potential applications of similar thiourea compounds (Hamza M. Abosadiya et al., 2019).

Biological Evaluation

• Anti-radical and Enzyme Inhibitory Activities : A study on various thiourea derivatives, including 1-benzoyl-3-(4-methoxyphenyl)thiourea, revealed their antioxidant properties and moderate enzyme inhibitory activity. This indicates the potential of such compounds in biological and medicinal research (M. A. Raza et al., 2022).

• Antimicrobial Activity : Schiff bases derived from a similar compound, 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, exhibited significant antimicrobial activity, suggesting the potential of thiourea derivatives in antimicrobial research (Divyaraj Puthran et al., 2019).

Other Applications

• Chiral Derivatizing Agent : Research on related isothiocyanate-based compounds for resolving compounds containing an amino group demonstrates their potential application in chiral analysis (M. Péter et al., 1999).

• DNA-Binding Studies : Nitrosubstituted acyl thioureas have been studied for their DNA interaction capabilities, showcasing the relevance of thiourea derivatives in understanding DNA-binding mechanisms (Shaista Tahir et al., 2015).